Cas no 134767-82-1 (2-{2-oxo-1-oxa-4-thiaspiro4.4nonan-3-yl}acetic acid)

2-{2-oxo-1-oxa-4-thiaspiro[4.4]nonan-3-yl}acetic acid is a spirocyclic compound featuring a unique oxathiaspiro framework, which combines oxygen and sulfur heteroatoms within a rigid bicyclic structure. This structural motif imparts distinct reactivity and stability, making it a valuable intermediate in organic synthesis, particularly for the development of heterocyclic compounds. The presence of both carbonyl and carboxyl functional groups enhances its utility in derivatization and conjugation reactions. Its spirocyclic core contributes to steric constraints that can influence selectivity in chemical transformations. This compound is of interest in pharmaceutical and agrochemical research, where such scaffolds are explored for their potential bioactivity and molecular diversity.
2-{2-oxo-1-oxa-4-thiaspiro4.4nonan-3-yl}acetic acid structure
134767-82-1 structure
Product name:2-{2-oxo-1-oxa-4-thiaspiro4.4nonan-3-yl}acetic acid
CAS No:134767-82-1
MF:C9H12O4S
MW:216.254181861877
MDL:MFCD24480129
CID:2902938
PubChem ID:11333398

2-{2-oxo-1-oxa-4-thiaspiro4.4nonan-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{2-oxo-1-oxa-4-thiaspiro4.4nonan-3-yl}acetic acid
    • {2-oxo-1-oxa-4-thiaspiro[4.4]nonan-3-yl}acetic acid
    • EN300-261613
    • Z1508927858
    • 2-{2-oxo-1-oxa-4-thiaspiro[4.4]nonan-3-yl}acetic acid
    • 2-(2-oxo-1-oxa-4-thiaspiro[4.4]nonan-3-yl)acetic acid
    • 2-{2-oxo-1-oxa-4-thiaspiro[4.4]nonan-3-yl}aceticacid
    • AKOS033905289
    • G51757
    • 134767-82-1
    • JFA76782
    • MDL: MFCD24480129
    • Inchi: InChI=1S/C9H12O4S/c10-7(11)5-6-8(12)13-9(14-6)3-1-2-4-9/h6H,1-5H2,(H,10,11)
    • InChI Key: KZPNJNAEUVMDMA-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 216.04563003Da
  • Monoisotopic Mass: 216.04563003Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 88.9Ų

2-{2-oxo-1-oxa-4-thiaspiro4.4nonan-3-yl}acetic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-261613-2.5g
2-{2-oxo-1-oxa-4-thiaspiro[4.4]nonan-3-yl}acetic acid
134767-82-1 95.0%
2.5g
$1034.0 2025-03-21
Chemenu
CM469126-250mg
2-{2-oxo-1-oxa-4-thiaspiro[4.4]nonan-3-yl}acetic acid
134767-82-1 95%+
250mg
$279 2023-01-19
Enamine
EN300-261613-1.0g
2-{2-oxo-1-oxa-4-thiaspiro[4.4]nonan-3-yl}acetic acid
134767-82-1 95.0%
1.0g
$528.0 2025-03-21
Enamine
EN300-261613-10.0g
2-{2-oxo-1-oxa-4-thiaspiro[4.4]nonan-3-yl}acetic acid
134767-82-1 95.0%
10.0g
$2269.0 2025-03-21
1PlusChem
1P01C5CR-5g
2-{2-oxo-1-oxa-4-thiaspiro[4.4]nonan-3-yl}acetic acid
134767-82-1 95%
5g
$1953.00 2023-12-22
A2B Chem LLC
AW45627-5g
2-{2-oxo-1-oxa-4-thiaspiro[4.4]nonan-3-yl}acetic acid
134767-82-1 95%
5g
$1646.00 2024-04-20
Aaron
AR01C5L3-50mg
2-{2-oxo-1-oxa-4-thiaspiro[4.4]nonan-3-yl}acetic acid
134767-82-1 95%
50mg
$164.00 2025-02-09
Aaron
AR01C5L3-1g
2-{2-oxo-1-oxa-4-thiaspiro[4.4]nonan-3-yl}acetic acid
134767-82-1 95%
1g
$751.00 2025-02-09
Aaron
AR01C5L3-5g
2-{2-oxo-1-oxa-4-thiaspiro[4.4]nonan-3-yl}acetic acid
134767-82-1 95%
5g
$2129.00 2025-02-09
A2B Chem LLC
AW45627-250mg
2-{2-oxo-1-oxa-4-thiaspiro[4.4]nonan-3-yl}acetic acid
134767-82-1 95%
250mg
$263.00 2024-04-20

Additional information on 2-{2-oxo-1-oxa-4-thiaspiro4.4nonan-3-yl}acetic acid

Comprehensive Overview of 2-{2-oxo-1-oxa-4-thiaspiro4.4nonan-3-yl}acetic acid (CAS No. 134767-82-1): Properties, Applications, and Innovations

2-{2-oxo-1-oxa-4-thiaspiro4.4nonan-3-yl}acetic acid (CAS No. 134767-82-1) is a specialized organic compound with a unique spirocyclic structure, combining both oxygen and sulfur heteroatoms. This molecular architecture endows it with distinct chemical properties, making it a subject of interest in pharmaceutical research, material science, and green chemistry. Its IUPAC name reflects its complex ring system, which features a 1-oxa-4-thiaspiro[4.4]nonane core linked to an acetic acid moiety. Researchers and industries are increasingly exploring its potential due to its versatility and compatibility with sustainable synthesis methods.

The compound’s CAS No. 134767-82-1 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its molecular formula and weight are often queried in spectroscopy and chromatography analyses, particularly in quality control protocols. Recent advancements in computational chemistry have enabled deeper insights into its conformational stability and reactivity, addressing common questions about its solubility and thermal behavior. These properties are pivotal for applications in drug delivery systems and biodegradable polymers, aligning with the global push toward eco-friendly materials.

In the context of user search trends, queries such as "synthesis of spirocyclic compounds" or "applications of thioether derivatives" highlight the growing demand for specialized knowledge about this compound. Its mechanism of action in catalysis and ligand design is another hot topic, particularly in metal-organic frameworks (MOFs) research. Additionally, its role in peptide modification and prodrug development has garnered attention, as evidenced by rising searches for "functionalized acetic acid derivatives." These trends underscore the compound’s relevance in cutting-edge scientific endeavors.

From a synthetic chemistry perspective, 2-{2-oxo-1-oxa-4-thiaspiro4.4nonan-3-yl}acetic acid is synthesized via multistep organic reactions, often involving cyclization and oxidation steps. Optimizing its yield and purity is a frequent challenge, driving innovations in microwave-assisted synthesis and flow chemistry. Environmental concerns have also spurred interest in solvent-free or water-based synthesis routes, resonating with the green chemistry movement. These methodologies are frequently discussed in academic forums and patent filings, reflecting their industrial applicability.

The compound’s spectroscopic characterization, including NMR, IR, and mass spectrometry data, is essential for verifying its structure. Users often search for "spectral data of CAS 134767-82-1" or "HPLC methods for spirocyclic acids," emphasizing the need for reliable analytical protocols. Furthermore, its stability under various pH conditions and compatibility with excipients are critical for formulation scientists, particularly in controlled-release drug systems.

In summary, 2-{2-oxo-1-oxa-4-thiaspiro4.4nonan-3-yl}acetic acid (CAS No. 134767-82-1) represents a nexus of structural novelty and functional versatility. Its applications span life sciences, materials engineering, and sustainable chemistry, addressing contemporary challenges in research and industry. As interest in heterocyclic compounds and spirocyclic architectures grows, this compound is poised to remain a focal point of scientific inquiry and innovation.

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Amadis Chemical Company Limited
(CAS:134767-82-1)2-{2-oxo-1-oxa-4-thiaspiro4.4nonan-3-yl}acetic acid
A938191
Purity:99%
Quantity:1g
Price ($):536.0